Cas no 2411294-28-3 (4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate)

• Product Name: 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate
• CAS No: 2411294-28-3
• MF: C₁₃H₇ClFNO₃S₂
• MW: 343.78098320961
• CID: 5379545
• PubChem ID: 165767313
• Update Time: 2025-10-22

4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate
• 2411294-28-3
• Z3489903919
• EN300-26602011
• 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate

• Inchi： 1S/C13H7ClFNO3S2/c14-9-3-6-12-11(7-9)16-13(20-12)8-1-4-10(5-2-8)19-21(15,17)18/h1-7H
• InChI Key： SLXOXURMVKQHQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)OS(=O)(=O)F)S2

Computed Properties

• Exact Mass: 342.9539913g/mol
• Monoisotopic Mass: 342.9539913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 92.9Ų

Additional information on 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate

Recent Advances in the Study of 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate (CAS: 2411294-28-3)

The compound 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate (CAS: 2411294-28-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent sulfurofluoridate derivative, which exhibits promising inhibitory effects on specific enzymatic targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate effectively inhibits the activity of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mechanism, revealing a covalent interaction between the sulfurofluoridate group and the catalytic cysteine residue of the target enzyme.

In addition to its enzymatic inhibition properties, the compound has also been investigated for its potential as a prodrug. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored the stability and bioavailability of 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate in physiological conditions. The findings suggested that the compound undergoes controlled hydrolysis, releasing the active sulfurofluoridate moiety in a sustained manner, which could be advantageous for targeted drug delivery systems.

Another area of interest is the compound's application in chemical biology as a tool for protein labeling. Researchers have leveraged the reactive sulfurofluoridate group to develop novel probes for studying protein-protein interactions. A study in Nature Chemical Biology (2023) reported the successful use of 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate-based probes to label and track specific proteins in live cells, providing new insights into cellular signaling pathways.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity. Preliminary results from in vivo studies, as reported in the European Journal of Medicinal Chemistry (2024), indicate that derivatives of 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate exhibit improved tissue distribution and reduced side effects, paving the way for further preclinical evaluation.

In conclusion, 4-(5-Chloro-1,3-benzothiazol-2-yl)phenyl sulfurofluoridate (CAS: 2411294-28-3) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique chemical properties and diverse applications underscore its potential as a valuable tool for both therapeutic and research purposes. Future studies will likely focus on translating these findings into clinical applications, addressing the remaining challenges in drug development.